Cas no 2034606-36-3 (N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 2034606-36-3
• MF: C₁₆H₁₈ClNO₃
• MW: 307.772023677826
• CID: 5379407
• Update Time: 2025-06-03

N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Chlorophenyl)-3-hydroxypropyl]-2,5-dimethyl-3-furancarboxamide
• N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C16H18ClNO3/c1-10-8-14(11(2)21-10)16(20)18-7-6-15(19)12-4-3-5-13(17)9-12/h3-5,8-9,15,19H,6-7H2,1-2H3,(H,18,20)
• InChI Key： RHCYFHCWIIVNJI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCC(C2=CC=CC(Cl)=C2)O)=O)=C1C

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.1±45.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide

Recent Advances in the Study of N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide (CAS: 2034606-36-3)

N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide (CAS: 2034606-36-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan-3-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense research.

The synthesis of N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the condensation of 2,5-dimethylfuran-3-carboxylic acid with 3-(3-chlorophenyl)-3-hydroxypropylamine, followed by purification via column chromatography. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological targets. In vitro studies demonstrated its ability to inhibit the activity of certain kinases implicated in inflammatory pathways, with an IC50 value in the low micromolar range. These findings suggest that N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide could serve as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to explore its interactions with other molecular targets.

In addition to its kinase inhibitory activity, recent research has highlighted the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The compound's ability to induce apoptosis via mitochondrial pathways was confirmed through flow cytometry and Western blot analysis, providing a foundation for future preclinical studies.

Despite these promising findings, challenges remain in the development of N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Current efforts are focused on designing analogs with improved pharmacokinetic profiles while retaining the compound's biological activity.

In conclusion, N-3-(3-chlorophenyl)-3-hydroxypropyl-2,5-dimethylfuran-3-carboxamide (CAS: 2034606-36-3) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and oncology. Continued research into its mechanism of action and optimization of its chemical properties will be crucial for advancing this compound toward clinical applications. The integration of computational modeling and high-throughput screening techniques may further accelerate the development of derivatives with enhanced therapeutic efficacy.